Cas no 120742-29-2 (D-threo-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI))

• Product Name: D-threo-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI)
• CAS No: 120742-29-2
• MF: C₆H₈O₅
• MW: 160.124722480774
• CID: 104967
• PubChem ID: 45089888
• Update Time: 2025-04-18

D-threo-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• D-threo-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI)
• D-threo-Pentaric acid, 3-deoxy-, 1,4-lactone, 5-methyl ester (9CI)
• (2S,4S)-Methyl 4-hydroxy-5-oxotetrahydrofuran-2-carboxylate
• 120742-29-2
• (2S,4S)-Methyl4-hydroxy-5-oxotetrahydrofuran-2-carboxylate

• Inchi： 1S/C6H8O5/c1-10-6(9)4-2-3(7)5(8)11-4/h3-4,7H,2H2,1H3/t3-,4-/m0/s1
• InChI Key： UNSIDMOABLNHFX-IMJSIDKUSA-N
• SMILES： O1C([C@H](C[C@H]1C(=O)OC)O)=O

Computed Properties

• Exact Mass: 160.03714
• Monoisotopic Mass: 160.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83